Cas no 1374665-06-1 (2,5-Dibromo-4-(methyl-d3)pyrimidine)

• Product Name: 2,5-Dibromo-4-(methyl-d3)pyrimidine
• CAS No: 1374665-06-1
• MF: C₅H₄Br₂N₂
• MW: 254.925144195557
• CID: 6823225
• PubChem ID: 133552060
• Update Time: 2025-03-27

2,5-Dibromo-4-(methyl-d3)pyrimidine Chemical and Physical Properties

Names and Identifiers

• CS-18376
• 2,5-Dibromo-4-(methyl-d3)pyrimidine
• 1374665-06-1

• Inchi： 1S/C5H4Br2N2/c1-3-4(6)2-8-5(7)9-3/h2H,1H3/i1D3
• InChI Key： IRPNRIMHCGWJMZ-FIBGUPNXSA-N
• SMILES： BrC1=CN=C(N=C1C([2H])([2H])[2H])Br

Computed Properties

• Exact Mass: 254.89090Da
• Monoisotopic Mass: 252.89295Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų